3-(ethoxymethyl)-1-propyl-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3-(ethoxymethyl)-1-propylpyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C9H15ClN2O3S/c1-3-5-12-6-9(16(10,13)14)8(11-12)7-15-4-2/h6H,3-5,7H2,1-2H3
• InChI Key: WBIAQVMKGWMCCU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)COCC)S(=O)(=O)Cl
• Molecular Formula: C9H15ClN2O3S
• Molecular Weight: 266.75 g/mol

Description

The compound “3-(ethoxymethyl)-1-propyl-1H-pyrazole-4-sulfonyl chloride” is a complex organic molecule. It likely contains a pyrazole ring, which is a type of aromatic organic compound. The “sulfonyl chloride” part suggests the presence of a sulfonyl functional group attached to a chlorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring and the introduction of the sulfonyl chloride group. One possible method could involve the reaction of an appropriate pyrazole with a sulfonyl chloride in the presence of a base.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring, for example, would have a planar structure due to the conjugated double bonds. The ethoxymethyl and propyl groups would likely be attached to the pyrazole ring, while the sulfonyl chloride group would be attached at the 4-position of the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the sulfonyl chloride group is typically very reactive and could undergo substitution reactions with nucleophiles. The pyrazole ring might also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl chloride group might make it relatively polar and potentially reactive. Its solubility, melting point, boiling point, and other properties would depend on the specific arrangement of its atoms.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it might interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and other properties. For example, if it’s similar to other sulfonyl chlorides, it might be corrosive and pose risks if ingested, inhaled, or in contact with skin.